Anethole
Overview
Description
Anethole, also known as anise camphor, is an organic compound widely used as a flavoring substance . It is a derivative of the aromatic compound allylbenzene and occurs widely in plants in essential oils . It is in the class of phenylpropanoid organic compounds . It contributes a large component of the odor and flavor of anise and fennel (both in the botanical family Apiaceae), anise myrtle (Myrtaceae), liquorice (Fabaceae), magnolia blossoms, and star anise (Schisandraceae) .
Synthesis Analysis
Anethole can be synthesized from biomass-derived 4’-methoxyphenylacetone (4-MOPP) into trans-AN . This process involves a “domino” strategy of catalytic transfer hydrogenation and dehydration promoted by a Lewis/Brønsted bifunctional acid catalyst .
Molecular Structure Analysis
Anethole has a molecular weight of 148.2017 g/mol . It is an aromatic, unsaturated ether related to lignols . It exists as both cis-trans isomers, involving the double bond outside the ring . The more abundant isomer, and the one preferred for use, is the trans or E isomer .
Chemical Reactions Analysis
Anethole is highly hydrophobic but soluble in ethanol . This combination produces the “ouzo effect” where anise-flavored liqueurs become opaque when diluted with water .
Physical And Chemical Properties Analysis
Anethole has a molecular weight of approximately 148.2 g/mol . It has a boiling point of about 232-234 degrees Celsius . While it is slightly soluble in water, Anethole is more soluble in alcohol .
Scientific Research Applications
Diabetes Management
Anethole has been shown to significantly alter the levels of liver glycolytic enzymes, hepatic shunt enzymes, and gluconeogenic enzymes in diabetic rats, suggesting its potential in diabetes management through modulation of metabolic pathways .
Metabolic Syndrome Protection
Studies indicate that Anethole may effectively protect against features of metabolic syndrome (MetS) via various mechanisms, including antioxidant and anti-inflammatory effects, stimulating insulin secretion, mediating oxidative stress, and improving vascular relaxation .
Gastroprotection
Anethole’s main component in essential oils has demonstrated dose-dependent gastroprotection against ethanol- and indomethacin-induced gastric damage in mice and rats, highlighting its therapeutic potential for gastric ailments .
Anti-inflammatory and Immunomodulatory Effects
Anethole may be effective in controlling nonimmune inflammation-related diseases, inflammatory pain, and periodontitis. It modulates several cell signaling pathways, mainly NF-kB and TNF-α signaling, which are crucial in inflammatory responses .
Neuroprotection
Research suggests Anethole’s role in neuroprotection, potentially offering benefits for neurodegenerative diseases or brain injuries through its modulation of cell signaling pathways .
Antioxidant Activity
Anethole has been found to enhance the content of glutathione (GSH) and the activities of superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx), while reducing malondialdehyde (MDA) levels. This indicates its strong antioxidant properties that can protect against oxidative stress-related damage .
Safety And Hazards
Anethole is generally safe when consumed in typical food amounts, but higher doses can pose some risks . For instance, Anethole has been known to cause dermatitis in some people . Furthermore, excessive consumption of anethole-rich substances, such as absinthe, can lead to negative effects on the nervous system .
Future Directions
Anethole has been found to protect against MetS and its associated components . Future in vitro and animal investigations should be conducted to explore other anti-MetS signaling pathways of anethole . Additionally, well-designed clinical studies are warranted to determine the optimal human dose, bioavailability, and pharmacokinetic characteristics of this dietary compound .
properties
IUPAC Name |
1-methoxy-4-[(E)-prop-1-enyl]benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3-8H,1-2H3/b4-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUVINXPYWBROJD-ONEGZZNKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC1=CC=C(C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C1=CC=C(C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O | |
Record name | ANETHOLE | |
Source | CAMEO Chemicals | |
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Record name | anethole | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Anethole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Related CAS |
26795-32-4 | |
Record name | Poly(trans-anethole) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26795-32-4 | |
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DSSTOX Substance ID |
DTXSID9020087 | |
Record name | (E)-Anethole | |
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Molecular Weight |
148.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Anethole appears as white crystals or a liquid. Odor of anise oil and a sweet taste. (NTP, 1992), Liquid, White solid with an odor of anise; Affected by light; [Hawley] Colorless liquid with a sweet odor of aniseed; [Merck Index] Colorless crystalline solid or liquid; mp = 20-23 deg C; [MSDSonline], Colourless to faintly yellow liquid with an aniseed-like odour | |
Record name | ANETHOLE | |
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Record name | Benzene, 1-methoxy-4-(1E)-1-propen-1-yl- | |
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Record name | Anethole | |
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Record name | trans-Anethole | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/192/ | |
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Boiling Point |
454.1 °F at 760 mmHg (NTP, 1992), 234 °C | |
Record name | ANETHOLE | |
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Record name | ANETHOLE | |
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Flash Point |
195 °F (NTP, 1992), 90.1 °C | |
Record name | ANETHOLE | |
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Record name | Anethole | |
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Solubility |
Slightly soluble (NTP, 1992), 1:8 IN 80% ALCOHOL; 1:1 IN 90% ETHANOL, ALMOST WATER INSOL; MISCIBLE WITH CHLOROFORM & ETHER, Water solubility = 1.110E-1 g/l @ 25 °C, Slightly soluble in water; miscible with chloroform and ether, 1 ml in 2 ml 96% alcohol (in ethanol) | |
Record name | ANETHOLE | |
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Record name | ANETHOLE | |
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Record name | trans-Anethole | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/192/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Density |
0.9882 (NTP, 1992) - Less dense than water; will float, 0.9878 @ 20 °C/4 °C, 0.983-0.988 | |
Record name | ANETHOLE | |
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Record name | ANETHOLE | |
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Record name | trans-Anethole | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/192/ | |
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Vapor Pressure |
0.05 [mmHg], 5.45 Pa @ 294 deg K | |
Record name | Anethole | |
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Record name | ANETHOLE | |
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Product Name |
Anethole | |
Color/Form |
White crystals | |
CAS RN |
104-46-1, 4180-23-8, 50770-19-9 | |
Record name | ANETHOLE | |
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Record name | trans-Anethole | |
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Record name | Anethole | |
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Record name | ANETHOLE | |
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Record name | Benzene, 1-methoxy-4-(1E)-1-propen-1-yl- | |
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Record name | ANETHOLE | |
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Melting Point |
70.4 °F (NTP, 1992), 21.3 °C, Liquid Molar Volume = 0.1507 cu m/kmol; Heat of Fusion @ Melting Point = 1.60E+7 J/kmol | |
Record name | ANETHOLE | |
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URL | https://cameochemicals.noaa.gov/chemical/19819 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | ANETHOLE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1427 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.